1-Hexanol, 3-methylene-

• IUPAC Name: 3-methylidenehexan-1-ol
• InChI: InChI=1S/C7H14O/c1-3-4-7(2)5-6-8/h8H,2-6H2,1H3
• InChI Key: BWROKMCJAGKDDI-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=C)CCO
• Molecular Formula: C7H14O
• Molecular Weight: 114.19 g/mol
• CAS RN: 1803-71-0

Description

1-Hexanol, 3-methylene- is an organic compound with the molecular formula C7H16O. It is a derivative of hexanol, which is an organic alcohol with a six-carbon chain.

Molecular Structure Analysis

The molecular structure of 1-Hexanol, 3-methylene- consists of seven carbon atoms, sixteen hydrogen atoms, and one oxygen atom. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Scientific Research Applications

• Physical Properties and Liquid Structure Analysis :

  • Vij, Scaife, and Calderwood (1981) studied the complex relative permittivity of various heptanol isomers, including 3-methyl-2-hexanol, across different temperatures and pressures. They proposed the existence of closely ordered and loosely ordered chains in these substances to explain their results (Vij, Scaife, & Calderwood, 1981).

• Catalysis and Chemical Synthesis :

  • Patankar and Yadav (2017) described the synthesis of 2-ethyl-1-hexanol from n-butanal using a trifunctional mixed metal oxide catalyst. They highlighted the impact of molecular size on the rate of reaction and selectivity of the product (Patankar & Yadav, 2017).
  • Subramanyam, Rajamohanan, and Sivaram (2004) studied the structure of poly(hexene-1) prepared by a nickel(α-diimine)/MAO catalyst, revealing insights into the polymerization process and the types of branches formed in the polymer structure (Subramanyam, Rajamohanan, & Sivaram, 2004).

• Biofuel Research :

  • Poures et al. (2017) explored the use of 1-Hexanol as a sustainable biofuel in diesel engines, examining its effects on combustion and emissions. They found that 1-Hexanol could be a promising biofuel for existing diesel engines with some modifications (Poures et al., 2017).